Cas no 1804463-64-6 (Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1804463-64-6
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4809467
• Update Time: 2025-10-29

Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-7(16)3-5-8(14)6(11)4-15-9(5)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： CODMFEAXPQRGQO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate

Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1804463-64-6): A Comprehensive Overview

Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1804463-64-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, difluoromethyl, and iodine substituent on a pyridine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The bromo and iodine substituents on the pyridine ring provide multiple points for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities. The presence of the difluoromethyl group adds an additional layer of complexity and potential for modulating the compound's properties, such as lipophilicity and metabolic stability.

Recent studies have highlighted the potential of Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The bromo and iodine substituents were found to enhance the compound's binding affinity to the target enzyme, while the difluoromethyl group improved its pharmacokinetic properties.

In another study, researchers at the University of California explored the use of Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate as a scaffold for developing antiviral agents. The compound's ability to undergo selective functionalization at multiple sites allowed for the synthesis of derivatives with enhanced antiviral activity against a range of viral pathogens. The results were promising, indicating that this compound could be a valuable starting point for further drug discovery efforts in this area.

The synthetic accessibility of Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate is another factor contributing to its popularity among researchers. The compound can be synthesized through well-established methodologies, such as Suzuki coupling reactions and nucleophilic aromatic substitution. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for both academic and industrial applications.

From a safety perspective, Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate has been evaluated for its toxicity and environmental impact. Studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, Ethyl 5-bromo-2-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1804463-64-6) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research in this area continues to advance, it is likely that new derivatives and applications will emerge, further solidifying the importance of this compound in the scientific community.